Cas no 946125-65-1 (2-Fluoro-3-nitrobenzyl Bromide)

2-Fluoro-3-nitrobenzyl Bromide structure
946125-65-1 structure
Product Name:2-Fluoro-3-nitrobenzyl Bromide
CAS No:946125-65-1
MF:C7H5BrFNO2
MW:234.0225045681
MDL:MFCD11110170
CID:2356464
PubChem ID:59139151
Update Time:2024-10-25

2-Fluoro-3-nitrobenzyl Bromide Chemical and Physical Properties

Names and Identifiers

    • 1-(bromomethyl)-2-fluoro-3-nitrobenzene
    • 1-Bromomethyl-2-fluoro-3-nitrobenzene
    • 2-fluoro-3-nitrobenzyl bromide
    • PubChem21774
    • MIESICVJNXXYKC-UHFFFAOYSA-N
    • LS10678
    • CM13417
    • AS05976
    • 1-Bromo methyl-2-fluoro-3-nitrobenzene
    • BC004668
    • AK186980
    • 1-(Bromomethyl)-2-fluoro-3-nitrobenzene (ACI)
    • MFCD11110170
    • (1S,4r)-4-(((S)-5-((3,5-Bis(trifluoromethyl)benzyl)(2-methyl-2H-tetrazol-5-yl)amino)-7,9-dimethyl-2,3,4,5-tetrahydro-1H-benzo[b]azepin-1-yl)methyl)cyclohexanec
    • EN300-191425
    • DB-215689
    • 1-(bromomethyl)-2-fluoro-3-nitro-benzene
    • 946125-65-1
    • AKOS025404211
    • DS-10096
    • CS-0085250
    • WMB12565
    • SY121124
    • SCHEMBL250079
    • DTXSID00731100
    • 2-Fluoro-3-nitrobenzyl Bromide
    • MDL: MFCD11110170
    • Inchi: 1S/C7H5BrFNO2/c8-4-5-2-1-3-6(7(5)9)10(11)12/h1-3H,4H2
    • InChI Key: MIESICVJNXXYKC-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C(F)=C(CBr)C=CC=1)=O

Computed Properties

  • Exact Mass: 232.94877g/mol
  • Monoisotopic Mass: 232.94877g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.8
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.733±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 311.7±27.0 °C at 760 mmHg
  • Flash Point: 142.3±23.7 °C
  • Solubility: Very slightly soluble (0.15 g/l) (25 º C),
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Fluoro-3-nitrobenzyl Bromide Security Information

2-Fluoro-3-nitrobenzyl Bromide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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$ 70.00 2022-06-04
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abcr
AB452825-250 mg
2-Fluoro-3-nitrobenzyl bromide; .
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€121.20 2023-02-02
abcr
AB452825-1 g
2-Fluoro-3-nitrobenzyl bromide; .
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€172.80 2023-04-22
abcr
AB452825-5 g
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€412.70 2023-04-22

2-Fluoro-3-nitrobenzyl Bromide Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Carbon tetrabromide ,  Triphenylphosphine Solvents: Dichloromethane ;  12 h, rt
Reference
Preparation of heterocycle carboxamide derivatives useful as SIRT2 inhibitors
, United States, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: 1,1′-Azobis(cyclohexane-1-carbonitrile) Solvents: Acetonitrile ;  16 h, 80 °C
Reference
Preparation of substituted coumarins as MEK inhibitors and therapeutic uses thereof
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Benzoyl peroxide ,  N-Bromosuccinimide Solvents: Carbon tetrachloride ;  12 h, 80 °C → reflux
Reference
Preparation of the benzoxazine compound and their application as anticancer agents
, China, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Benzoyl peroxide Solvents: Carbon tetrachloride ;  6.5 h, reflux
Reference
Discovery of N-((4-([1,2,4]Triazolo[1,5-a]pyridin-6-yl)-5-(6-methylpyridin-2-yl)-1H-imidazol-2-yl)methyl)-2-fluoroaniline (EW-7197): A Highly Potent, Selective, and Orally Bioavailable Inhibitor of TGF-β Type I Receptor Kinase as Cancer Immunotherapeutic/Antifibrotic Agent
Jin, Cheng Hua; Krishnaiah, Maddeboina; Sreenu, Domalapally; Subrahmanyam, Vura B.; Rao, Kota S.; et al, Journal of Medicinal Chemistry, 2014, 57(10), 4213-4238

Production Method 5

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Azobisisobutyronitrile Solvents: Carbon tetrachloride ;  overnight, 85 °C
Reference
Preparation of bis(benzimidazole) diamides as STING agonists and their therapeutic uses
, World Intellectual Property Organization, , ,

Production Method 6

Reaction Conditions
1.1 Reagents: Trifluoroacetic acid ,  N-Bromosuccinimide Solvents: Acetonitrile ;  15 min, 80 °C
Reference
Synthesis of omecamtiv mecarbil
, World Intellectual Property Organization, , ,

Production Method 7

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Azobisisobutyronitrile Solvents: Carbon tetrachloride ;  reflux; reflux → rt
1.2 Reagents: Water
Reference
Preparation of indazolylpyridone derivatives and their use as MNK1/MNK2 kinase inhibitors
, World Intellectual Property Organization, , ,

Production Method 8

Reaction Conditions
Reference
Coumarin compounds and uses thereof
, World Intellectual Property Organization, , ,

Production Method 9

Reaction Conditions
Reference
Preparation of protein tyrosine phosphatase targeting ligands
, World Intellectual Property Organization, , ,

Production Method 10

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Azobisisobutyronitrile Solvents: Carbon tetrachloride ;  24 h, rt → reflux
Reference
Preparation of macrocyclic pyridine derivatives as eEF2K and Vps34 inhibitors
, World Intellectual Property Organization, , ,

Production Method 11

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Benzoyl peroxide Solvents: Carbon tetrachloride ;  5 h, reflux
Reference
Preparation of 2-oxo-2H-benzopyran derivatives and benzo[e][1,3]oxazine-2,4-dione derivatives as P27 protein inducers
, World Intellectual Property Organization, , ,

Production Method 12

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Benzoyl peroxide Solvents: Carbon tetrachloride ;  5 h, reflux
Reference
Coumarin compound useful in treatment of cancer and its preparation
, China, , ,

Production Method 13

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Benzoyl peroxide Solvents: Carbon tetrachloride ;  overnight, reflux
Reference
Preparation of 2-pyridyl substituted imidazoles as therapeutic ALK5 and/or ALK4 inhibitors
, World Intellectual Property Organization, , ,

Production Method 14

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide
Reference
Hybrids of MEK inhibitor and NO donor as multitarget antitumor drugs
Wang, Chao; Xi, Dandan; Wang, Han; Niu, Yan; Liang, Lei; et al, European Journal of Medicinal Chemistry, 2020, 196,

Production Method 15

Reaction Conditions
1.1 Reagents: Sodium bromate Solvents: Isopropyl acetate ,  Water ;  rt → 10 °C
1.2 Reagents: Sodium bisulfite Solvents: Water ;  20 min, 10 °C; 3 h, 10 °C → 80 °C
Reference
Synthesis of omecamtiv mecarbil dihydrochloride hydrate
, World Intellectual Property Organization, , ,

Production Method 16

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Benzoyl peroxide Solvents: Carbon tetrachloride ;  5 h, rt → reflux
Reference
Fluorine Scanning by Nonselective Fluorination: Enhancing Raf/MEK Inhibition while Keeping Physicochemical Properties
Hyohdoh, Ikumi; Furuichi, Noriyuki; Aoki, Toshihiro; Itezono, Yoshiko; Shirai, Haruyoshi; et al, ACS Medicinal Chemistry Letters, 2013, 4(11), 1059-1063

Production Method 17

Reaction Conditions
Reference
Salt of omecamtiv mecarbil and process for preparing salt
, United States, , ,

Production Method 18

Reaction Conditions
Reference
Heterocyclic compounds and their uses
, United States, , ,

Production Method 19

Reaction Conditions
Reference
Process for preparation of Omecamtiv Mecarbil dihydrochloride
, World Intellectual Property Organization, , ,

Production Method 20

Reaction Conditions
Reference
Pharmaceutical formulations comprising omecamtiv mecarbil
, World Intellectual Property Organization, , ,

2-Fluoro-3-nitrobenzyl Bromide Raw materials

2-Fluoro-3-nitrobenzyl Bromide Preparation Products

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